Cas no 1805020-22-7 (Ethyl 3-bromo-2-cyano-4-ethylbenzoate)

• Product Name: Ethyl 3-bromo-2-cyano-4-ethylbenzoate
• CAS No: 1805020-22-7
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4796087
• Update Time: 2025-05-23

Ethyl 3-bromo-2-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2-cyano-4-ethylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-8-5-6-9(12(15)16-4-2)10(7-14)11(8)13/h5-6H,3-4H2,1-2H3
• InChI Key： BZMUIFOVULIVOA-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C(=O)OCC)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-2-cyano-4-ethylbenzoate

Ethyl 3-bromo-2-cyano-4-ethylbenzoate (CAS No. 1805020-22-7): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, Ethyl 3-bromo-2-cyano-4-ethylbenzoate (CAS No. 1805020-22-7) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its bromo, cyano, and ethyl ester functional groups, offers unparalleled reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization strategies. Its unique structure aligns with the growing demand for high-value synthetic intermediates in pharmaceuticals, agrochemicals, and materials science, making it a subject of intense research and commercial interest.

The 3-bromo-2-cyano motif in Ethyl 3-bromo-2-cyano-4-ethylbenzoate enables selective functionalization at multiple sites, a feature highly sought after in drug discovery and catalyst design. Recent studies highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing the need for efficient C-C bond formation—a trending topic in green chemistry. Researchers are also exploring its role in photoactive materials, capitalizing on the electron-withdrawing properties of the cyano group to tune optoelectronic performance.

From an industrial perspective, scalability and purity are critical. CAS No. 1805020-22-7 is synthesized under controlled conditions to ensure >98% HPLC purity, meeting stringent requirements for GMP-compliant production. This aligns with the pharmaceutical industry's shift toward continuous flow chemistry, where such intermediates reduce bottlenecks in multi-step syntheses. Analytical techniques like LC-MS and NMR are routinely employed to validate its structural integrity, a practice underscored by regulatory agencies worldwide.

Environmental considerations further elevate the relevance of Ethyl 3-bromo-2-cyano-4-ethylbenzoate. Its bromine atom can be strategically replaced via metal-catalyzed debromination, minimizing halogen waste—a hotspot in green chemistry discussions. Moreover, the ethyl ester moiety facilitates bioconjugation, appealing to the burgeoning field of prodrug development. These attributes position the compound as a linchpin in sustainable synthetic routes, resonating with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors.

Looking ahead, innovations in catalytic asymmetric synthesis may unlock new chiral derivatives of CAS No. 1805020-22-7, expanding its utility in enantioselective catalysis. As AI-driven retrosynthesis tools gain traction (e.g., IBM RXN for Chemistry), this compound's reactivity patterns are being cataloged in digital libraries, accelerating molecular design workflows. Such intersections of traditional chemistry and cutting-edge technology underscore its enduring value in both academic and industrial settings.